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Compound of Interest

Compound Name: SKF 95601

Cat. No.: B1681804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of SKF-83566,

a potent and selective D1-like dopamine receptor antagonist. Accurate preparation of stock

solutions is critical for ensuring the reliability and reproducibility of experimental results.

Introduction
SKF-83566 hydrobromide is a widely used research chemical for studying the role of D1-like

dopamine receptors in various physiological and pathological processes. It is a benzazepine

derivative that acts as a competitive antagonist at D1 and D5 dopamine receptors. To ensure

the integrity of experimental data, it is imperative to follow standardized procedures for the

preparation and storage of SKF-83566 stock solutions. This guide outlines the necessary

materials, a step-by-step protocol, and important considerations for handling this compound.

Chemical Properties and Solubility
A thorough understanding of the physicochemical properties of SKF-83566 is essential for its

proper handling and use in experimental settings.
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Property Value Source(s)

Chemical Name

8-bromo-2,3,4,5-tetrahydro-3-

methyl-5-phenyl-1H-3-

benzazepin-7-ol hydrobromide

[1]

Molecular Formula C₁₇H₁₈BrNO · HBr [2]

Molecular Weight 413.15 g/mol [2][3]

Appearance Solid [1]

Purity ≥98% [3]

Solubility in DMSO Up to 100 mM [1][3]

Solubility in Ethanol Up to 25 mM [1]

Solubility in Water
Up to 5 mM (gentle warming

may be required)
[1]

Experimental Protocols
This section provides a detailed methodology for the preparation of a 10 mM stock solution of

SKF-83566 in DMSO. This is a common concentration for a master stock, which can then be

further diluted to working concentrations.

Materials
SKF-83566 hydrobromide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow
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Caption: Workflow for SKF-83566 Stock Solution Preparation.

Step-by-Step Protocol for a 10 mM Stock Solution
Safety First: Before starting, ensure you are wearing appropriate PPE. Handle SKF-83566

powder in a well-ventilated area or a chemical fume hood.
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Calculation: To prepare a 10 mM stock solution, calculate the required amount of SKF-83566

and DMSO. The molecular weight of SKF-83566 hydrobromide is 413.15 g/mol .

For 1 mL of a 10 mM stock solution, you will need:

Mass = Molarity × Volume × Molecular Weight

Mass = 0.010 mol/L × 0.001 L × 413.15 g/mol = 0.0041315 g = 4.13 mg

Weighing: Carefully weigh out 4.13 mg of SKF-83566 hydrobromide powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SKF-

83566 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If

necessary, gentle warming in a water bath (not exceeding 37°C) or brief sonication can aid in

dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for long-term storage. When stored properly, the stock

solution in DMSO is stable for extended periods. Some suppliers suggest storage at -20°C

for up to one year, and -80°C for up to two years.[4]

Preparation of Working Solutions
For most in vitro experiments, the high-concentration stock solution will need to be diluted to a

final working concentration in a suitable aqueous buffer or cell culture medium. Typical working

concentrations for SKF-83566 range from 0.1 µM to 10 µM.[1][4]

Protocol for Diluting to a Working Concentration
Thaw Stock Solution: Remove one aliquot of the 10 mM SKF-83566 stock solution from the

-20°C freezer and allow it to thaw completely at room temperature.
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Serial Dilution: Perform serial dilutions in your experimental buffer or medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution from a 10 mM

stock, you can perform a 1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of your experimental buffer.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.[1] Do not store aqueous working solutions for long periods.

Signaling Pathway Inhibition
SKF-83566 is primarily known as a D1-like dopamine receptor antagonist. These receptors are

G-protein coupled receptors that, upon activation by dopamine, typically stimulate adenylyl

cyclase, leading to an increase in intracellular cyclic AMP (cAMP). By blocking this interaction,

SKF-83566 inhibits this downstream signaling cascade.
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Caption: SKF-83566 Inhibition of the D1 Dopamine Receptor Signaling Pathway.

Citing these Protocols
When using these protocols in your research, please cite this document as: "Gemini, Google

AI. Preparation of SKF-83566 Stock Solution: Application Notes and Protocols. [Date of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1681804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Access]."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SKF-83566, a D1 dopamine receptor antagonist, inhibits the dopamine transporter - PMC
[pmc.ncbi.nlm.nih.gov]

2. rndsystems.com [rndsystems.com]

3. CellAura fluorescent D1 antagonist [SKF83566-green] |CA200773 | Dopamine 1 receptor
antagonist | Hello Bio [hellobio.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Preparation of SKF-83566 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681804#how-to-prepare-skf-83566-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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